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Compound of Interest

Compound Name: 3-Aminobenzylamine

Cat. No.: B1275103

An In-depth Technical Guide to 3-Aminobenzylamine

Core Compound Identification
CAS Number: 4403-70-7[1][2][3]

Chemical Name: 3-Aminobenzylamine[2]

Synonyms: 3-(Aminomethyl)aniline, m-Aminobenzylamine[2][4]

Physicochemical Properties

3-Aminobenzylamine is an organic compound that serves as a versatile intermediate in
various chemical syntheses.[1] It is characterized as a bifunctional molecule, containing both a
primary aromatic amine and a primary benzylic amine group.[1] At room temperature, it can
exist as a pale brown low-melting solid or a colorless to pale yellow liquid with a faint amine-like
odor.[1][2]

Table 1: Physical and Chemical Properties
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Property Value Source(s)
Molecular Formula C7H10N2 [1112][3]
Molecular Weight 122.17 g/mol [21[31[5]
Appearance Pale brown low melting 8_0"0,'; (2]
Colorless to pale yellow liquid

Melting Point 41-45 °C [2][6]
Boiling Point 134 °C at 4 mmHg [2][6]117]
Density 1.093 + 0.06 g/cm? (Predicted) [2][6]
Solubility Soluble in water and Methanol (11121171
pKa 9.22 + 0.10 (Predicted) [1][2]
Flash Point >110 °C [2][6]

Safety and Handling

3-Aminobenzylamine is classified as a hazardous substance and requires careful handling in

a laboratory or industrial setting.[3][8] It is harmful if swallowed, causes severe skin burns and

eye damage, and is toxic to aquatic life with long-lasting effects.[2][5][8][9]

Table 2: GHS Hazard Information

Pictogram Signal Word Hazard Statements
H302: Harmful if swallowed.[2]
ialt text [5][8] H314: Causes severe
t, skin burns and eye damage.[2]
laalt text Danger
[5][8] H410/H411: Very
wialt text toxic/toxic to aquatic life with

long lasting effects.[2][7][8]

Handling and Storage:
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e Personal Protective Equipment (PPE): Wear protective gloves, clothing, and eye/face
protection.[8][9] A full-face respirator should be used if exposure limits are exceeded.[8]

e Handling Precautions: Do not breathe dust or mists.[7][9] Avoid release to the environment.
[71[8][9] Do not eat, drink, or smoke when using this product.[7][8]

o Storage Conditions: Store in a cool, dry place at 2-8°C, protected from light and under an
inert gas atmosphere as it is air sensitive.[2][6][7][9] Store locked up.[7][8]

Applications in Research and Development

3-Aminobenzylamine is a key building block in medicinal chemistry and materials science.[1]

o Pharmaceutical and Agrochemical Intermediate: It serves as a precursor for the synthesis of
bioactive molecules, enzyme inhibitors, and receptor ligands.[1] It is considered an important
pharmaceutical intermediate.[2]

o Polymer Chemistry: The compound is used in the preparation of polymers.[1] For instance, it
is used as a monomer for the synthesis of poly(3-aminobenzylamine) (PABA), a conductive
polymer employed in the development of electrochemical biosensors for detecting
neurotransmitters like dopamine.[10] It can also be used as a raw material for polyimides.

e Curing Agent: It functions as a curing agent for epoxy resins.[2]

» Dyes and Specialty Chemicals: It is also utilized in the manufacturing of dyes and other
specialty chemicals.[1]

Experimental Protocols
Synthesis of 3-Aminobenzylamine

Several synthetic routes for 3-aminobenzylamine have been reported, typically involving the
reduction of a nitro-substituted precursor.

Method 1: Reduction of m-Nitrobenzylamine

This method involves the catalytic hydrogenation of m-nitrobenzylamine.
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e Reactants: m-Nitrobenzylamine (13.6 g, 0.1 mol), Tetrahydrofuran (70 ml), Raney Nickel
catalyst (2 g).[11]

e Procedure:

o

The reactants are added to a high-pressure reactor.[11]

o The reactor is filled with hydrogen gas, and the pressure is maintained at 30-35 kg/cm 2G
with vigorous stirring.[11]

o The reaction is conducted at a temperature of 40-50°C for 2 hours.[11]
o After the reaction is complete, the catalyst is removed by filtration.[11]

o The solvent is removed by vacuum vaporization to yield the final product, m-
aminobenzylamine.[11]

e Yield: 87.6% with a purity of 99.9% as determined by gas chromatography.[11]
Method 2: Synthesis from m-Nitrobenzaldehyde Oxime
This procedure involves the reduction of an oxime precursor.

e Reactants: m-Nitrobenzaldehyde oxime (16.6 g, 0.1 mol), p-toluenesulfonic acid (9.5 g, 0.05
mol), 5% Pt-C catalyst (0.5 g), Dioxane (75 mL).[2]

e Procedure:

[e]

All reactants are added to a sealed glass vessel under a hydrogen-filled atmosphere with
vigorous stirring.[2]

[e]

The reaction proceeds for 8 hours at a temperature of 30°C to 40°C.[2]

o

Upon completion, the mixture is filtered to remove the catalyst.[2]

[¢]

35 g (0.3 mol) of 35% aqueous sodium hydroxide is added to the filtrate.[2]
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o The mixture is stirred and allowed to separate into layers. The lower aqueous layer is
discarded.[2]

o The upper organic layer is distilled to obtain the final product.[2]

* Yield: 72.9% with a purity of 99.3% by gas chromatography.[2]
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Method 2: From m-Nitrobenzaldehyde Oxime

Hydroxylamine

I
—

H2, Pt-C
p-TsOH, Dioxane

m-Nitrobenzaldehyde Oxime 3-Aminobenzylamine

m-Nitrobenzaldehyde

Method 1: Reduction of m-Nitrobenzylamine

Hz, Raney Ni

m-Nitrobenzylamine THF, 40-50°C

3-Aminobenzylamine
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Glutathione (GSH)
Conjugate
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Glycine Conjugate

(Hippuric Acid Analog)
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1. Synthesize PABA from

2. Prepare FTO Substrate

e

3. Layer-by-Layer (LBL) Deposition
of PABA and PSS

:

4. Characterize & Optimize Film
(SEM, CV)

3-Aminobenzylamine Monomer

5. Electrochemical Detection of Dopamine
(CV, Amperometry)

6. Evaluate Sensor Performance
(Sensitivity, Selectivity, etc.)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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